2-((1-benzyl-1H-indol-3-yl)thio)-1-(5-(4-fluorophenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)ethanone

• IUPAC Name: 2-(1-benzylindol-3-yl)sulfanyl-1-[3-(4-fluorophenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]ethanone
• InChI: InChI=1S/C30H24FN3OS2/c31-23-14-12-22(13-15-23)27-17-25(28-11-6-16-36-28)32-34(27)30(35)20-37-29-19-33(18-21-7-2-1-3-8-21)26-10-5-4-9-24(26)29/h1-16,19,27H,17-18,20H2
• InChI Key: LNHDELLOTZHAHN-UHFFFAOYSA-N
• Canonical SMILES: C1C(N(N=C1C2=CC=CS2)C(=O)CSC3=CN(C4=CC=CC=C43)CC5=CC=CC=C5)C6=CC=C(C=C6)F
• Molecular Formula: C30H24FN3OS2
• Molecular Weight: 525.7 g/mol
• CAS No.: 681273-84-7

Description

2-((1-benzyl-1H-indol-3-yl)thio)-1-(5-(4-fluorophenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)ethanone is a useful research compound. Its molecular formula is C30H24FN3OS2 and its molecular weight is 525.66. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

The synthesis of novel Schiff bases utilizing derivatives similar to the target compound has been explored, revealing antimicrobial activities among the synthesized compounds. For instance, novel Schiff bases synthesized using related compounds demonstrated excellent in vitro antimicrobial activity against various pathogens, suggesting potential applications in developing new antimicrobial agents (Puthran et al., 2019).

Molecular Structure Analysis

Detailed molecular structure analysis and theoretical studies on compounds with similar frameworks have been conducted to understand their electronic properties and potential applications in materials science. Studies include FT-IR, NBO, HOMO-LUMO, and molecular docking, providing insights into their reactivity and interaction with biological targets, potentially leading to applications in drug design and materials science (Mary et al., 2015).

Antitubercular Activity and Docking Studies

Research involving compounds with similar structural motifs has shown significant antitubercular activity, with some derivatives displaying potent activity against Mycobacterium tuberculosis. Docking studies have been performed to elucidate the mode of action and binding efficiency of these compounds, highlighting their potential as novel antitubercular agents (Venugopal et al., 2020).

Fluorescent Chemosensor for Metal Ion Detection

The synthesis of pyrazoline derivatives, akin to the query compound, has led to the development of fluorescent chemosensors for metal ions, demonstrating the versatility of these compounds in sensing applications. Such chemosensors are capable of selectively detecting Fe3+ ions, indicating the potential use of similar compounds in environmental monitoring and bioimaging (Khan, 2020).